Cas no 1242281-50-0 (methyl 3-(3,6-dimethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate)

• Product Name: methyl 3-(3,6-dimethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate
• CAS No: 1242281-50-0
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 5558648
• Update Time: 2025-07-18

methyl 3-(3,6-dimethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3,6-dimethyl-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate
• 3-(3,6-Dimethyl-4-oxo-2-thioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-propionic acid methyl ester
• methyl 3-(3,6-dimethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate

• Inchi： 1S/C10H14N2O3S/c1-6-7(4-5-8(13)15-3)9(14)12(2)10(16)11-6/h4-5H2,1-3H3,(H,11,16)
• InChI Key： LQIQZBFEWZQDIS-UHFFFAOYSA-N
• SMILES： C1(=S)N(C)C(=O)C(CCC(OC)=O)=C(C)N1

Additional information on methyl 3-(3,6-dimethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate

Methyl 3-(3,6-dimethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate (CAS No. 1242281-50-0): A Comprehensive Overview

Methyl 3-(3,6-dimethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate, identified by its CAS number 1242281-50-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of tetrahydropyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of Methyl 3-(3,6-dimethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate features a complex arrangement of functional groups, including a carboxylate moiety and a sulfanyl group attached to a tetrahydropyrimidine core. The presence of these functional groups contributes to the compound's reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in tetrahydropyrimidine derivatives due to their role as key scaffolds in the design of bioactive molecules. These compounds have shown promise in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer therapies. The specific substitution pattern in Methyl 3-(3,6-dimethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate, particularly the 3,6-dimethyl and 4-oxo groups, enhances its potential as a pharmacophore.

The synthesis of Methyl 3-(3,6-dimethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The process typically begins with the formation of the tetrahydropyrimidine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the carboxylate and sulfanyl groups at specific positions on the ring system.

The role of the 3,6-dimethyl substituents is particularly noteworthy, as they contribute to the stability and electronic properties of the molecule. These groups can influence the compound's solubility and interactions with biological targets. Additionally, the presence of the 4-oxo group introduces a site for further chemical modification, allowing for the creation of analogues with tailored biological activities.

Evidence from recent studies suggests that derivatives of tetrahydropyrimidine exhibit significant potential in modulating enzyme activity and receptor binding. For instance, modifications at the 5-position of the tetrahydropyrimidine ring have been shown to enhance binding affinity to certain protein targets. Methyl 3-(3,6-dimethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl)propanoate, with its strategic substitution pattern, is well-positioned to explore these interactions further.

The compound's utility extends beyond its role as a synthetic intermediate; it also serves as a building block for more complex molecules. By incorporating Methyl 3-(3,6-dimethyl-4-oxysoxindolone structure strong >) propanoate into larger scaffolds or by derivatizing its functional groups chemically; researchers can generate novel compounds with enhanced pharmacological properties.

In conclusion; Methyl 3-("Methyl 1242281" strong >) propanoate represents an exciting area for further exploration in medicinal chemistry. Its unique structural features make it a valuable tool for both academic research and industrial applications; particularly in developing new therapeutic agents targeting various diseases. As our understanding of its biological activities grows; so too will its importance in pharmaceutical research.